PXBYBMRLIRQSRT-UHFFFAOYSA-O

• Molecular Formula: C18H17N2OS+
• Molecular Weight: 309.407
• IUPAC Name: N-[4-[(E)-2-(3-methyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]phenyl]acetamide
• InChI: InChI=1S/C18H16N2OS/c1-13(21)19-15-10-7-14(8-11-15)9-12-18-20(2)16-5-3-4-6-17(16)22-18/h3-12H,1-2H3/p+1
• InChI Key: PXBYBMRLIRQSRT-UHFFFAOYSA-O
• SMILES: CC(=O)NC1=CC=C(C=C1)C=CC2=[N+](C3=CC=CC=C3S2)C

Description

Comparison with Similar Compounds

Chemical Identity :

• InChIKey : PXBYBMRLIRQSRT-UHFFFAOYSA-O
• IUPAC Name : Sodium chlorate
• Formula : NaClO₃
• Molar Mass : 106.44 g/mol
• Appearance : White crystalline solid

Properties :

• Solubility : Highly soluble in water (79.2 g/100 mL at 20°C).
• Melting Point : 248°C.
• Decomposition : Releases oxygen above 300°C, forming sodium chloride and oxygen gas.
• Oxidizing Power : Strong oxidizer, critical in pyrotechnics, herbicides, and industrial processes.

Comparison with Structurally and Functionally Similar Compounds

2.1 Sodium Chlorate vs. Sodium Perchlorate (NaClO₄)

Property	Sodium Chlorate (NaClO₃)	Sodium Perchlorate (NaClO₄)
Oxidation State	Cl⁺⁵	Cl⁺⁷
Thermal Stability	Decomposes at 300°C	Stable up to 482°C
Solubility (20°C)	79.2 g/100 mL	209 g/100 mL
Oxidizing Strength	Moderate	Stronger (due to higher Cl state)
Applications	Herbicides, explosives	Rocket propellants, electrolytes

Key Findings :

• Sodium perchlorate’s higher oxidation state makes it a more potent oxidizer but less reactive in aqueous solutions compared to chlorate .
• Chlorate decomposes more readily, limiting its use in high-temperature applications .

2.2 Sodium Chlorate vs. Potassium Chlorate (KClO₃)

Property	Sodium Chlorate (NaClO₃)	Potassium Chlorate (KClO₃)
Cation	Na⁺	K⁺
Solubility (20°C)	79.2 g/100 mL	7.19 g/100 mL
Hygroscopicity	Highly hygroscopic	Less hygroscopic
Applications	Industrial-scale herbicides	Matches, pyrotechnics

Key Findings :

• Potassium chlorate’s lower solubility enhances its utility in solid-fuel formulations .
• Sodium chlorate’s hygroscopicity necessitates careful storage to prevent clumping .

2.3 Sodium Chlorate vs. Sodium Hypochlorite (NaClO)

Property	Sodium Chlorate (NaClO₃)	Sodium Hypochlorite (NaClO)
Oxidation State	Cl⁺⁵	Cl⁺¹
Stability	Stable in dry conditions	Decomposes rapidly (light/heat)
Primary Use	Oxidizer in herbicides	Disinfectant, bleaching agent

Key Findings :

• Hypochlorite’s instability restricts its use to short-term applications, unlike chlorate .
• Chlorate’s higher oxidation state enables prolonged oxidative action in soil treatments .

2.4 Sodium Chlorate vs. Chlorine Dioxide (ClO₂)

Property	Sodium Chlorate (NaClO₃)	Chlorine Dioxide (ClO₂)
Physical State	Solid	Gas (dissolved in water)
Oxidation Capacity	Indirect (via decomposition)	Direct, rapid oxidation
Applications	Slow-release herbicides	Water treatment, pulp bleaching

Key Findings :

• Chlorine dioxide’s gaseous form allows for immediate microbial control, unlike chlorate’s delayed action .